Cas no 100444-40-4 (1,3-Propanedione, 1-(4-butylphenyl)-3-(4-methylphenyl)-)
100444-40-4 structure
Product Name:1,3-Propanedione, 1-(4-butylphenyl)-3-(4-methylphenyl)-
CAS No:100444-40-4
MF:C20H22O2
MW:294.387485980988
CID:3548880
Update Time:2025-04-19
1,3-Propanedione, 1-(4-butylphenyl)-3-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Propanedione, 1-(4-butylphenyl)-3-(4-methylphenyl)-
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- Inchi: 1S/C20H22O2/c1-3-4-5-16-8-12-18(13-9-16)20(22)14-19(21)17-10-6-15(2)7-11-17/h6-13H,3-5,14H2,1-2H3
- InChI Key: XZGBCDJKJNSHHT-UHFFFAOYSA-N
- SMILES: C(C1=CC=C(CCCC)C=C1)(=O)CC(C1=CC=C(C)C=C1)=O
Experimental Properties
- Density: 1.055±0.06 g/cm3(Predicted)
- Boiling Point: 458.3±38.0 °C(Predicted)
- pka: 9.48±0.13(Predicted)
1,3-Propanedione, 1-(4-butylphenyl)-3-(4-methylphenyl)- Related Literature
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
100444-40-4 (1,3-Propanedione, 1-(4-butylphenyl)-3-(4-methylphenyl)-) Related Products
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